S-2-(indol-3-yl)acetyl-CoA

• Molecular Formula: C31H43N8O17P3S
• Molecular Weight: 924.7 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-(1H-indol-3-yl)ethanethioate
• InChI: InChI=1S/C31H43N8O17P3S/c1-31(2,26(43)29(44)34-8-7-21(40)33-9-10-60-22(41)11-17-12-35-19-6-4-3-5-18(17)19)14-53-59(50,51)56-58(48,49)52-13-20-25(55-57(45,46)47)24(42)30(54-20)39-16-38-23-27(32)36-15-37-28(23)39/h3-6,12,15-16,20,24-26,30,35,42-43H,7-11,13-14H2,1-2H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,36,37)(H2,45,46,47)/t20-,24-,25-,26?,30-/m1/s1
• InChI Key: WXOGUAPLOCTRFO-BOJFXZHGSA-N
• Isomeric SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC4=CNC5=CC=CC=C54)O
• SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC4=CNC5=CC=CC=C54)O

Description

S-2-(Indol-3-yl)acetyl-CoA is an organic molecule.

Scientific Research Applications

Enzymatic Reactions and Metabolic Pathways

• The N-acetylation of heterocyclic amines, including Trp-P-2, is facilitated by liver cytosols using acetyl-CoA as an acetyl donor. This process exhibits significant species differences and suggests a unique metabolic activation pathway for these amines, differing from non-heterocyclic aromatic amine carcinogens (Shinohara et al., 1984).
• Acetyl-CoA plays a central role in metabolism, influencing the activity and specificity of various enzymes and controlling key cellular processes, such as energy metabolism and autophagy, through its impact on protein acetylation (Pietrocola et al., 2015).
• Sir2-dependent activation of Acetyl-CoA Synthetase by deacetylation of active lysine is a crucial posttranslational regulatory mechanism, highlighting the significance of acetyl-CoA in enzyme functionality (Starai et al., 2002).

Synthetic Applications

• The one-pot synthesis of pharmaceutically relevant compounds, like bis(indol-3-yl)indolin-2-ones, utilizes acetyl-CoA derivatives, showcasing its utility in eco-friendly and efficient synthetic pathways (Brahmachari & Banerjee, 2014).
• In the synthesis of 3,3-bis(indol-3-yl)indolin-2-ones and related compounds, acetyl-CoA derivatives serve as key intermediates, emphasizing their role in facilitating complex organic reactions (Brahmachari & Banerjee, 2014).

Metabolic Engineering

• Acetyl-CoA is a pivotal molecule in metabolic engineering efforts, especially in microbial cell factories like Saccharomyces cerevisiae and Escherichia coli. Its manipulation can significantly enhance the production of biotechnologically relevant molecules (Krivoruchko et al., 2015).
• Production of (S)-3-hydroxybutyrate in yeast via metabolic engineering involves pathways originating from acetyl-CoA, demonstrating its importance in synthetic biology for the creation of biodegradable polymers and fine chemicals (Yun et al., 2015).

Pharmaceutical Development

• Synthesis and evaluation of novel indole-3-acetic acid analogues, which involve acetyl-CoA derivatives, have shown significant antioxidant activities. This underscores the potential of acetyl-CoA in the development of therapeutic agents (Naik et al., 2011).